Cas no 1804895-05-3 (Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate)
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate
-
- Inchi: 1S/C13H12F3NO2S/c1-3-19-12(18)6-9-5-11(20-13(14,15)16)10(7-17)4-8(9)2/h4-5H,3,6H2,1-2H3
- InChI Key: XGJGZZRDPXRWSY-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(C#N)=CC(C)=C(C=1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 391
- XLogP3: 3.9
- Topological Polar Surface Area: 75.4
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010267-250mg |
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate |
1804895-05-3 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010010267-500mg |
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate |
1804895-05-3 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010010267-1g |
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate |
1804895-05-3 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804895-05-3): A Comprehensive Overview
Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804895-05-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a cyano group, a methyl group, and a trifluoromethylthio group in its molecular framework contributes to its distinct chemical properties and reactivity, which are essential for its potential role in drug development and synthetic chemistry.
The chemical structure of Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate can be described as a phenylacetic acid derivative with specific substitutions that enhance its pharmacological relevance. The cyano group (–CN) at the 4-position of the phenyl ring introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Meanwhile, the methyl group (–CH₃) at the 2-position adds steric hindrance, potentially affecting the compound's binding affinity to enzymes or receptors. The trifluoromethylthio group (–S(CF₃)) at the 5-position introduces both electron-withdrawing and lipophilic properties, which can modulate metabolic stability and bioavailability.
In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate has been studied for its potential applications in the synthesis of bioactive molecules. Its structural features suggest that it could serve as a key intermediate in the preparation of pharmaceutical agents targeting various therapeutic areas, including inflammation, pain management, and neurodegenerative disorders. The trifluoromethylthio group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. Molecular modeling studies on Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate have shown promising interactions with certain enzyme targets, suggesting its potential as an inhibitor or modulator. These virtual screenings have identified key pockets on biological targets where this compound could bind effectively, providing a rational basis for further experimental validation.
The synthesis of Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyano group typically involves cyanation reactions, while the incorporation of the methyl group can be achieved through alkylation processes. The trifluoromethylthio group is often introduced via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Each step must be meticulously controlled to ensure regioselectivity and minimize side products, which could complicate subsequent purification steps.
In industrial settings, the production of Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate requires specialized equipment and conditions to maintain consistency and efficiency. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis, offering advantages such as improved reaction control and reduced solvent consumption. This methodology aligns with green chemistry principles by minimizing waste and energy consumption while maintaining high product quality.
The pharmacological profile of Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate is still under investigation, but preliminary studies suggest that it may exhibit desirable biological activities. Its structural motifs are reminiscent of known pharmacophores that interact with neurotransmitter receptors or inflammatory pathways. Further preclinical studies are needed to elucidate its mechanism of action and assess its potential therapeutic benefits in vivo. These studies will also help determine optimal dosing regimens and identify any potential adverse effects.
The regulatory landscape for new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. As such, researchers are focusing on developing efficient synthetic routes that produce high-purity material suitable for regulatory submissions. The scalability of the synthesis process is also critical for commercialization purposes, necessitating robust methodologies that can be adapted to industrial production standards.
The role of analytical techniques in characterizing Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming molecular structure and assessing purity levels. These techniques provide critical data that supports both synthetic optimization efforts and preclinical testing programs.
In conclusion, Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804895-05-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. Continued research into its synthesis, pharmacology, and industrial applicability will further enhance our understanding of this compound's role in advancing medicinal chemistry.
1804895-05-3 (Ethyl 4-cyano-2-methyl-5-(trifluoromethylthio)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)